Cas no 1004643-51-9 (1-Ethyl-4-Nitro-1H-pyrazole-5-carbonitrile)

• Product Name: 1-Ethyl-4-Nitro-1H-pyrazole-5-carbonitrile
• CAS No: 1004643-51-9
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• MDL: MFCD04970010
• CID: 3059453
• PubChem ID: 7017732
• Update Time: 2025-05-22

1-Ethyl-4-Nitro-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-Nitro-1H-pyrazole-5-carbonitrile
• AKOS B020923
• ART-CHEM-BB B020923
• 2-ETHYL-4-NITRO-2 H-PYRAZOLE-3-CARBONITRILE
• CS-0298188
• STK312098
• 2-Ethyl-4-nitro-2 H -pyrazole-3-carbonitrile
• AKOS000310654
• EN300-229737
• BBL038459
• DTXSID401268069
• 1004643-51-9
• 2-ethyl-4-nitro-pyrazole-3-carbonitrile
• 2-Ethyl-4-nitro-2H-pyrazole-3-carbonitrile
• 2-ethyl-4-nitropyrazole-3-carbonitrile
• AKOS015922196

• MDL： MFCD04970010
• Inchi： 1S/C6H6N4O2/c1-2-9-5(3-7)6(4-8-9)10(11)12/h4H,2H2,1H3
• InChI Key： WZILMQGTSBVSSN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C=1C#N)CC)=O

Computed Properties

• Exact Mass: 166.04907545Da
• Monoisotopic Mass: 166.04907545Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-Ethyl-4-Nitro-1H-pyrazole-5-carbonitrile

Recent Advances in the Study of 1-Ethyl-4-Nitro-1H-pyrazole-5-carbonitrile (CAS: 1004643-51-9)

1-Ethyl-4-Nitro-1H-pyrazole-5-carbonitrile (CAS: 1004643-51-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising scaffold for the design of novel therapeutic agents.

The compound belongs to the pyrazole family, which is known for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the nitro and cyano functional groups in 1-Ethyl-4-Nitro-1H-pyrazole-5-carbonitrile enhances its reactivity and potential for further chemical modifications, making it a valuable intermediate in organic synthesis.

Recent research has focused on optimizing the synthetic routes for 1-Ethyl-4-Nitro-1H-pyrazole-5-carbonitrile to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel one-pot synthesis method using ethyl hydrazine and 2-cyano-3-ethoxyacrylonitrile as starting materials, achieving a yield of over 85%. This method offers a more efficient and scalable approach compared to traditional multi-step procedures.

In the context of medicinal chemistry, 1-Ethyl-4-Nitro-1H-pyrazole-5-carbonitrile has been investigated as a potential inhibitor of key enzymes involved in inflammatory pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value of 12.5 µM. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs.

Furthermore, computational studies have been conducted to explore the binding interactions of 1-Ethyl-4-Nitro-1H-pyrazole-5-carbonitrile with various biological targets. Molecular docking simulations revealed strong hydrogen bonding and hydrophobic interactions with the active sites of COX-2 and other inflammatory mediators, providing insights into its mechanism of action.

Despite these promising results, challenges remain in the development of 1-Ethyl-4-Nitro-1H-pyrazole-5-carbonitrile as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural optimization and preclinical studies. Ongoing research aims to derivatize the core structure to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 1-Ethyl-4-Nitro-1H-pyrazole-5-carbonitrile (CAS: 1004643-51-9) represents a versatile and pharmacologically relevant compound with significant potential in drug discovery. Continued research efforts are expected to uncover new applications and improve its therapeutic profile, paving the way for its eventual clinical evaluation.